2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[1-(4-fluorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylethanone
• InChI: InChI=1S/C25H19FN4O3S/c26-19-8-10-20(11-9-19)29-23(18-5-3-6-21(14-18)30(32)33)15-27-25(29)34-16-24(31)28-13-12-17-4-1-2-7-22(17)28/h1-11,14-15H,12-13,16H2
• InChI Key: RXPPIDUYQKOESU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3C4=CC=C(C=C4)F)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C25H19FN4O3S
• Molecular Weight: 474.5 g/mol

Description

2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C25H19FN4O3S and its molecular weight is 474.51. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(4-fluorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Novel bioactive molecule derivatives, including compounds similar to the specified chemical, have been synthesized to evaluate their anti-oxidant and anti-microbial activities. These compounds have shown remarkable activity, warranting further research (Gopi, Sastry, & Dhanaraju, 2016).
• A series of derivatives have been synthesized for evaluation as anti-inflammatory and analgesic agents, with some analogues proving more potent than standard drugs, highlighting the chemical's potential in medicinal chemistry (Sharpe et al., 1985).
• The preparation of 2- and 3-aminobenzo[b]thiophenes through a convenient approach offers insights into the synthesis process of related compounds, facilitating the development of novel molecules with potential biological activities (Androsov et al., 2010).

Potential Applications

• Some synthesized fluorinated benzothiazolo imidazole compounds, including structures related to the specified compound, have shown promising antimicrobial activity, indicating their utility in developing new antimicrobial agents (Sathe et al., 2011).
• Novel Schiff bases using derivatives of the specified compound have been synthesized and displayed significant antimicrobial activity, suggesting the potential for developing new antimicrobial drugs (Puthran et al., 2019).
• The compound and its derivatives have been evaluated for various biological activities, including anticandidal and cytotoxic effects, indicating their potential in pharmaceutical applications (Kaplancıklı et al., 2014).